Cas no 2248324-85-6 (3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid)

• Product Name: 3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid
• CAS No: 2248324-85-6
• MF: C₆H₃BrF₂O₃
• MW: 240.987028360367
• CID: 6250131
• PubChem ID: 137941284
• Update Time: 2025-05-20

3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6510346
• 2248324-85-6
• 3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid

• Inchi： 1S/C6H3BrF2O3/c7-2-1-3(5(8)9)12-4(2)6(10)11/h1,5H,(H,10,11)
• InChI Key： PCISUXCCEGZVOK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)OC(C(F)F)=C1

Computed Properties

• Exact Mass: 239.92336g/mol
• Monoisotopic Mass: 239.92336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Additional information on 3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid

3-Bromo-5-(difluoromethyl)furan-2-carboxylic Acid: A Comprehensive Overview

3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid (CAS No. 2248324-85-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid.

Chemical Structure and Properties

3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid is a brominated furan derivative with a difluoromethyl group attached to the furan ring. The molecular formula of this compound is C₈H₄BrF₂O₃, and it has a molecular weight of 261.01 g/mol. The presence of the bromine atom and the difluoromethyl group imparts unique chemical and physical properties to this molecule. These functional groups contribute to its reactivity and stability, making it an attractive candidate for various chemical transformations.

The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 140-142°C, and it is stable under standard laboratory conditions. The carboxylic acid group provides the molecule with acidic properties, allowing it to participate in various acid-base reactions and esterification processes.

Synthesis Methods

The synthesis of 3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 5-(difluoromethyl)furan-2-carboxylic acid followed by selective bromination at the 3-position. This process typically requires careful control of reaction conditions to ensure high yields and purity.

An alternative approach involves the coupling of 3-bromofuran-2-carboxylic acid with a difluoromethylating agent, such as Selectfluor (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)). This method offers a more straightforward route to the target compound and has been widely adopted in recent synthetic studies.

Applications in Medicinal Chemistry

3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid has shown promising potential in medicinal chemistry due to its unique structural features. The bromine atom and difluoromethyl group provide opportunities for modulating biological activity through various mechanisms. Recent studies have explored its use as a building block for the synthesis of bioactive molecules with diverse therapeutic applications.

In one notable study, researchers synthesized a series of derivatives of 3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid and evaluated their antiviral activity against several RNA viruses. The results demonstrated that certain derivatives exhibited potent antiviral effects, suggesting their potential as lead compounds for further drug development.

Another area of interest is the use of 3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid in the development of anticancer agents. Studies have shown that derivatives of this compound can selectively inhibit cancer cell growth by targeting specific signaling pathways involved in tumor progression. These findings highlight the compound's versatility and potential for therapeutic intervention in various diseases.

Clinical Trials and Future Prospects

The promising preclinical results with derivatives of 3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid have paved the way for further clinical evaluation. Several compounds derived from this scaffold are currently undergoing early-stage clinical trials to assess their safety and efficacy in human subjects.

In one ongoing Phase I clinical trial, a derivative of 3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid is being evaluated for its antiviral activity against influenza virus infection. Preliminary data suggest that the compound is well-tolerated and shows promising antiviral effects, warranting further investigation in larger trials.

Beyond its direct therapeutic applications, 3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid also serves as a valuable tool for chemical biology research. Its unique structural features make it an excellent probe for studying protein-ligand interactions and elucidating molecular mechanisms underlying various biological processes.

Conclusion

3-Bromo-5-(difluoromethyl)furan-2-carboxylic acid (CAS No. 2248324-85-6) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure provides a foundation for the development of novel therapeutic agents targeting various diseases, including viral infections and cancer. Ongoing research continues to uncover new applications and insights into the biological activities of this compound, positioning it as a promising candidate for future drug discovery efforts.